6-Bromo-4-hydroxy-2-(trifluoromethyl)quinoline

• IUPAC Name: 6-bromo-2-(trifluoromethyl)-1H-quinolin-4-one
• InChI: InChI=1S/C10H5BrF3NO/c11-5-1-2-7-6(3-5)8(16)4-9(15-7)10(12,13)14/h1-4H,(H,15,16)
• InChI Key: HIBGBUAHZUWVNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=O)C=C(N2)C(F)(F)F
• Molecular Formula: C10H5BrF3NO
• DSSTOX Substance ID: DTXSID201275296
• Molecular Weight: 292.05 g/mol
• CAS RN: 1701-22-0

Description

The compound "6-Bromo-4-hydroxy-2-(trifluoromethyl)quinoline" is a halogenated quinoline derivative. Quinolines are heterocyclic aromatic organic compounds with a structure that includes a benzene ring fused to a pyridine ring. The presence of a bromine atom and a trifluoromethyl group in the compound suggests that it may have unique chemical properties and potential applications in various fields, such as medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of quinoline derivatives often involves palladium-catalyzed C-N and C-C coupling reactions, as seen in the synthesis of triarylamines based on 6H-indolo[2,3-b]quinoxaline . Although the specific synthesis of "6-Bromo-4-hydroxy-2-(trifluoromethyl)quinoline" is not detailed in the provided papers, similar methodologies could potentially be applied. For instance, the synthesis of 2,3-bis(bromomethyl)quinoxaline derivatives with various substituents, including a trifluoromethyl group at the 6-position, has been reported . This suggests that halogenation and the introduction of a trifluoromethyl group are feasible in quinoline chemistry.

Molecular Structure Analysis

The molecular structure of quinoline derivatives can be significantly influenced by substituents. For example, the crystal structures of various tricyclic quinoxalinedione derivatives have been reported, showing that different substituents at the 6-position can affect the overall geometry and hydrogen bonding patterns . These structural variations can have a profound impact on the physical and chemical properties of the compounds.

Chemical Reactions Analysis

Quinoline derivatives can undergo a variety of chemical reactions. Bromination reactions, for example, have been extensively studied. The bromination of ethyl esters of quinoline derivatives can lead to the formation of bromo-substituted products with different isomers . Additionally, the presence of a trifluoromethyl group can influence the reactivity of the compound, as seen in the synthesis of new 2-substituted 3-(trifluoromethyl)quinoxalines .

Physical and Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives are closely related to their molecular structure. The presence of a bromine atom and a trifluoromethyl group is likely to affect the compound's optical absorption and emission spectra, electrochemical behavior, and thermal stability . For instance, the introduction of a trifluoromethyl group has been associated with enhanced thermal stability and higher glass transition temperatures in certain compounds . The electronic absorption spectra can also be influenced by the nature of the peripheral substituents . Furthermore, the presence of a bromine atom can increase the diuretic activity of certain quinoline derivatives, as observed in the study of 9-bromo-7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxanilides .

Scientific Research Applications

• Agrochemical and Pharmaceutical Industries

  • Trifluoromethylpyridines and its derivatives have significant applications in the agrochemical and pharmaceutical industries. They are primarily used for the protection of crops from pests.
  • More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names. Several trifluoromethylpyridine derivatives are also used in the pharmaceutical and veterinary industries.
  • The biological activities of these derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

• Medicinal Chemistry Research

  • Quinoline, which consists of benzene fused with N-heterocyclic pyridine, has received considerable attention as a core template in drug design because of its broad spectrum of bioactivity.
  • Numerous derivatives of the bioactive quinolines have been harnessed via expeditious synthetic approaches.
  • Quinoline is an indisputable pharmacophore due to its tremendous benefits in medicinal chemistry research and other valuable areas of human endeavor.

Safety And Hazards

The compound is classified as dangerous according to the GHS06 hazard classification. It has hazard statements H301 and precautionary statements P301+P310. It is considered an irritant.

Future Directions

The future directions of 6-Bromo-4-hydroxy-2-(trifluoromethyl)quinoline are not explicitly mentioned in the search results. For a detailed analysis of the future directions, please refer to the relevant papers.

Citations

Expedient approach to synthesis of 4-hydroxy-2-(trifluoromethyl) quinolines through an intramolecular cyclization of ethyl 2-cyano-4, 4, 4-trifluoro-3 (arylamino) but-2 …

A Darehkordi, M Talebizadeh, M Anary-Abbasinejad - Molecular Diversity, 2019 - Springer

Ethyl 2-cyano-4,4,4-trifluoro-3-(phenylamino)but-2-enoates have been synthesized by reaction of ethyl 2-cyanoacetate with trifluoroacetimidoyl chloride derivatives using sodium …

Number of citations: 4 link.springer.com